Cas no 2172448-35-8 (1-(butan-2-yl)-3-cyclobutyl-1H-pyrazole-5-carboxylic acid)

1-(butan-2-yl)-3-cyclobutyl-1H-pyrazole-5-carboxylic acid structure
2172448-35-8 structure
Product Name:1-(butan-2-yl)-3-cyclobutyl-1H-pyrazole-5-carboxylic acid
CAS No:2172448-35-8
MF:C12H18N2O2
MW:222.283523082733
CID:6241409
PubChem ID:165572406
Update Time:2025-07-22

1-(butan-2-yl)-3-cyclobutyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-(butan-2-yl)-3-cyclobutyl-1H-pyrazole-5-carboxylic acid
    • EN300-1617067
    • 2172448-35-8
    • Inchi: 1S/C12H18N2O2/c1-3-8(2)14-11(12(15)16)7-10(13-14)9-5-4-6-9/h7-9H,3-6H2,1-2H3,(H,15,16)
    • InChI Key: OQONVHSIMAPLJK-UHFFFAOYSA-N
    • SMILES: OC(C1=CC(C2CCC2)=NN1C(C)CC)=O

Computed Properties

  • Exact Mass: 222.136827821g/mol
  • Monoisotopic Mass: 222.136827821g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 55.1Ų

1-(butan-2-yl)-3-cyclobutyl-1H-pyrazole-5-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1617067-0.05g
1-(butan-2-yl)-3-cyclobutyl-1H-pyrazole-5-carboxylic acid
2172448-35-8
0.05g
$612.0 2023-06-04
Enamine
EN300-1617067-0.1g
1-(butan-2-yl)-3-cyclobutyl-1H-pyrazole-5-carboxylic acid
2172448-35-8
0.1g
$640.0 2023-06-04
Enamine
EN300-1617067-0.25g
1-(butan-2-yl)-3-cyclobutyl-1H-pyrazole-5-carboxylic acid
2172448-35-8
0.25g
$670.0 2023-06-04
Enamine
EN300-1617067-0.5g
1-(butan-2-yl)-3-cyclobutyl-1H-pyrazole-5-carboxylic acid
2172448-35-8
0.5g
$699.0 2023-06-04
Enamine
EN300-1617067-1.0g
1-(butan-2-yl)-3-cyclobutyl-1H-pyrazole-5-carboxylic acid
2172448-35-8
1g
$728.0 2023-06-04
Enamine
EN300-1617067-2.5g
1-(butan-2-yl)-3-cyclobutyl-1H-pyrazole-5-carboxylic acid
2172448-35-8
2.5g
$1428.0 2023-06-04
Enamine
EN300-1617067-5.0g
1-(butan-2-yl)-3-cyclobutyl-1H-pyrazole-5-carboxylic acid
2172448-35-8
5g
$2110.0 2023-06-04
Enamine
EN300-1617067-10.0g
1-(butan-2-yl)-3-cyclobutyl-1H-pyrazole-5-carboxylic acid
2172448-35-8
10g
$3131.0 2023-06-04
Enamine
EN300-1617067-50mg
1-(butan-2-yl)-3-cyclobutyl-1H-pyrazole-5-carboxylic acid
2172448-35-8
50mg
$612.0 2023-09-23
Enamine
EN300-1617067-100mg
1-(butan-2-yl)-3-cyclobutyl-1H-pyrazole-5-carboxylic acid
2172448-35-8
100mg
$640.0 2023-09-23

Additional information on 1-(butan-2-yl)-3-cyclobutyl-1H-pyrazole-5-carboxylic acid

Recent Advances in the Study of 1-(butan-2-yl)-3-cyclobutyl-1H-pyrazole-5-carboxylic acid (CAS: 2172448-35-8)

The compound 1-(butan-2-yl)-3-cyclobutyl-1H-pyrazole-5-carboxylic acid (CAS: 2172448-35-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This pyrazole-carboxylic acid derivative exhibits unique structural features that make it a promising scaffold for the design of novel therapeutic agents. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential biological targets.

One of the key areas of research has been the exploration of its role as a modulator of specific enzymatic pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits inhibitory activity against certain kinases involved in inflammatory and oncogenic processes. The study utilized a combination of in vitro assays and molecular docking simulations to identify the binding affinity and selectivity of 1-(butan-2-yl)-3-cyclobutyl-1H-pyrazole-5-carboxylic acid, revealing its potential as a lead compound for further optimization.

In addition to its kinase inhibitory properties, recent investigations have highlighted its utility in the synthesis of more complex heterocyclic systems. A research team from the University of Cambridge reported in Organic Letters (2024) a novel synthetic route for the derivatization of this compound, enabling the production of a library of analogs with enhanced bioactivity. The study emphasized the compound's versatility as a building block in medicinal chemistry, particularly for the development of targeted therapies.

Another significant advancement is the application of this compound in the field of antibiotic resistance. A collaborative study between academic and industrial researchers, published in ACS Infectious Diseases (2024), explored its efficacy against multidrug-resistant bacterial strains. The results indicated that derivatives of 1-(butan-2-yl)-3-cyclobutyl-1H-pyrazole-5-carboxylic acid could disrupt bacterial cell wall synthesis, offering a new avenue for combating resistant infections.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic and pharmacodynamic profiles of this compound. Current research efforts are directed toward improving its bioavailability and reducing potential off-target effects. A recent review in Drug Discovery Today (2024) summarized the progress made in this area and outlined future directions for research, including the integration of computational modeling and high-throughput screening techniques.

In conclusion, 1-(butan-2-yl)-3-cyclobutyl-1H-pyrazole-5-carboxylic acid (CAS: 2172448-35-8) represents a versatile and pharmacologically relevant scaffold with broad applications in drug discovery. Ongoing studies continue to uncover its potential, paving the way for the development of next-generation therapeutics. Researchers in the field are encouraged to explore its derivatives and mechanisms of action further to unlock its full therapeutic potential.

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.